N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide

• IUPAC Name: N-[2-chloro-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C23H18ClFN2O2/c1-13(2)14-8-10-21-20(11-14)27-23(29-21)15-7-9-17(24)19(12-15)26-22(28)16-5-3-4-6-18(16)25/h3-13H,1-2H3,(H,26,28)
• InChI Key: UHAMZSBSYKHGFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H18ClFN2O2
• Molecular Weight: 408.8 g/mol

Description

N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or proteins that are involved in cell growth and replication. Further research is needed to fully elucidate the mechanism of action.
Biochemical and Physiological Effects:
N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide has been shown to have biochemical and physiological effects in vitro. It has been found to inhibit the growth of certain cancer cell lines and bacterial strains. Additionally, it has been found to have a low toxicity profile in vitro, indicating that it may be a safe and effective compound for further research.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide is its potential as a candidate for the development of anticancer and antibacterial drugs. Additionally, it has a low toxicity profile in vitro, indicating that it may be a safe and effective compound for further research. However, one limitation is that the mechanism of action is not fully understood, which may hinder the development of drugs based on this compound.

Future Directions

Future research on N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide should focus on elucidating the mechanism of action and identifying potential drug targets. Additionally, further studies should be conducted to determine the efficacy and safety of the compound in vivo. Finally, research should be conducted to optimize the synthesis method to produce higher yields of the compound.

Synthesis Methods

The synthesis of N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 5-isopropyl-2-amino-phenol in the presence of a catalyst. The resulting intermediate is then reacted with 2-fluorobenzoyl chloride to produce the final product. The synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to have activity against certain cancer cell lines, making it a potential candidate for the development of anticancer drugs. Additionally, it has been found to have activity against certain bacterial strains, making it a potential candidate for the development of antibacterial drugs.